Cas no 1158628-76-2 ((4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride)

• Product Name: (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride
• CAS No: 1158628-76-2
• CID: 4574062
• PubChem ID: 17206511
• Update Time: 2025-06-09

(4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-fluorophenyl)methyl](2-methylbutan-2-yl)amine hydrochloride
• (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride

Additional information on (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride

(4-Fluorophenyl)methyl(2-methylbutan-2-yl)amine Hydrochloride (CAS No. 1158628-76-2)

(4-Fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride (CAS No. 1158628-76-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound is a derivative of amines and is characterized by its unique molecular structure, which includes a 4-fluorophenyl group, a methyl group, and a 2-methylbutan-2-yl group, all bonded to an amine functional group and further salted with hydrochloric acid.

The 4-fluorophenyl moiety is particularly noteworthy as it imparts specific pharmacological properties to the molecule. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, making them valuable in the design of drugs with improved bioavailability and reduced side effects. The presence of this fluorinated aromatic ring can enhance the binding affinity of the molecule to specific receptors, thereby increasing its potency and selectivity.

The 2-methylbutan-2-yl group, on the other hand, contributes to the overall steric bulk and conformational flexibility of the molecule. This structural feature can influence the compound's interaction with biological targets, such as enzymes or receptors, and can be crucial in optimizing its pharmacological profile. The combination of these functional groups results in a compound with a well-balanced set of properties that make it an attractive candidate for various therapeutic applications.

In recent years, (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride has been studied extensively in preclinical research for its potential as a lead compound in the development of new drugs. One area of particular interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. By fine-tuning the structure of this compound, researchers have been able to achieve high selectivity and efficacy in modulating specific GPCRs.

Another promising application of (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride is in the treatment of neurological disorders. Studies have shown that this compound can effectively cross the blood-brain barrier (BBB), making it suitable for targeting central nervous system (CNS) disorders such as Alzheimer's disease, Parkinson's disease, and depression. The ability to penetrate the BBB is a critical factor in developing effective treatments for these conditions, as many potential drugs fail to reach their intended targets due to poor BBB permeability.

Beyond its potential therapeutic applications, (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride has also been explored for its use as a research tool in chemical biology. Its unique chemical properties make it an excellent probe for studying protein-protein interactions and signal transduction pathways. By using this compound in combination with other biochemical techniques, researchers can gain deeper insights into the molecular mechanisms underlying various biological processes.

In terms of synthesis, (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride can be prepared through several well-established methods in organic chemistry. One common approach involves the reaction of 4-fluorobenzyl chloride with 2-methylbutan-2-amine followed by treatment with hydrochloric acid to form the hydrochloride salt. This synthetic route is highly efficient and scalable, making it suitable for both laboratory-scale synthesis and large-scale production.

The safety profile of (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good safety margins when administered at therapeutic doses. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, (4-fluorophenyl)methyl(2-methylbutan-2-yl)amine hydrochloride (CAS No. 1158628-76-2) represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and potential therapeutic use. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.